Cas no 1227604-04-7 (3-Nitro-2-(trifluoromethyl)benzoyl chloride)

• Product Name: 3-Nitro-2-(trifluoromethyl)benzoyl chloride
• CAS No: 1227604-04-7
• MF: C₈H₃ClF₃NO₃
• MW: 253.562531709671
• CID: 4984823
• Update Time: 2025-08-04

3-Nitro-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-nitro-2-(trifluoromethyl)benzoyl chloride
• 3-Nitro-2-(trifluoromethyl)benzoyl chloride

• Inchi： 1S/C8H3ClF3NO3/c9-7(14)4-2-1-3-5(13(15)16)6(4)8(10,11)12/h1-3H
• InChI Key： FKJPEYYJPKSSGB-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1C(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Nitro-2-(trifluoromethyl)benzoyl chloride

3-Nitro-2-(Trifluoromethyl)Benzoyl Chloride (CAS No. 1227604-04-7)

3-Nitro-2-(trifluoromethyl)benzoyl chloride, also known by its CAS number 1227604-04-7, is a highly reactive organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with a nitro group at the 3-position and a trifluoromethyl group at the 2-position, along with a benzoyl chloride functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable reagent in synthetic organic chemistry.

The synthesis of 3-nitro-2-(trifluoromethyl)benzoyl chloride typically involves multi-step processes, often starting from aromatic precursors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies, including Friedel-Crafts acylation and subsequent nitration or fluorination steps, to optimize the synthesis pathway. These improvements have not only enhanced the scalability of the process but also reduced environmental impacts, aligning with current sustainability goals in chemical manufacturing.

In terms of chemical properties, 3-nitro-2-(trifluoromethyl)benzoyl chloride exhibits strong electrophilic reactivity due to the electron-withdrawing effects of both the nitro and trifluoromethyl groups. This makes it an excellent electrophile in nucleophilic acyl substitution reactions, which are widely utilized in peptide synthesis and the construction of complex organic molecules. Recent studies have demonstrated its effectiveness in forming stable amides and esters under mild reaction conditions, further expanding its utility in medicinal chemistry.

The application of 3-nitro-2-(trifluoromethyl)benzoyl chloride extends beyond traditional organic synthesis. It has found significant use in materials science, particularly in the development of advanced polymers and coatings. The trifluoromethyl group contributes to enhanced thermal stability and chemical resistance, while the nitro group provides additional functional versatility. These properties make it an ideal candidate for applications in high-performance materials used in aerospace and electronics industries.

Recent research has also highlighted the potential of 3-nitro-2-(trifluoromethyl)benzoyl chloride as a precursor for bioactive compounds. By incorporating this compound into drug design frameworks, scientists have successfully synthesized novel candidates with promising pharmacological profiles. For instance, derivatives derived from this compound have shown potent anti-tumor activity in preclinical studies, underscoring its importance in drug discovery efforts.

In conclusion, 3-nitro-2-(trifluoromethyl)benzoyl chloride (CAS No. 1227604-04-7) stands as a versatile and valuable compound in modern chemistry. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in diverse fields ranging from organic synthesis to materials science and drug development. As research continues to uncover new possibilities for this compound, its role in advancing chemical innovation is expected to grow significantly.